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For researchers and drug development professionals, the synthesis and handling of novel

chemical entities are routine. However, the lifecycle of these compounds extends beyond their

immediate application, culminating in a critical final step: proper disposal. This guide provides

an in-depth, procedural framework for the safe and compliant disposal of 2-Chloroethyl 2-
hydroxypropanoate (CAS No. 75066-31-8), a halogenated organic compound that demands

meticulous handling due to its hazardous properties. Our commitment to scientific integrity and

safety underpins this document, ensuring that each step is not only procedurally sound but also

scientifically justified.

Understanding the Hazard Profile of 2-Chloroethyl 2-
hydroxypropanoate
Before initiating any disposal protocol, a thorough understanding of the chemical's intrinsic

hazards is paramount. 2-Chloroethyl 2-hydroxypropanoate is a corrosive substance that can

cause severe skin burns and eye damage. It is also harmful if swallowed or inhaled, and may

cause damage to organs through prolonged or repeated exposure.
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Property Value Source

CAS Number 75066-31-8 [1]

Molecular Formula C5H9ClO3 [1]

Primary Hazards Corrosive, Harmful [2]

GHS Hazard Statements
H314: Causes severe skin

burns and eye damage.
[2]

The Regulatory Landscape: EPA Hazardous Waste
Classification
The U.S. Environmental Protection Agency (EPA) regulates hazardous waste under the

Resource Conservation and Recovery Act (RCRA). The first step in compliant disposal is to

determine if the waste is a "listed" hazardous waste or if it exhibits hazardous "characteristics".

[3]

2-Chloroethyl 2-hydroxypropanoate is not specifically listed as an F-list or K-list hazardous

waste.[4][5] Therefore, its classification as a hazardous waste is determined by its

characteristics. Based on its known properties, this compound is classified as a hazardous

waste due to its corrosivity.

Corrosivity (D002): A waste is considered corrosive if it is aqueous and has a pH less than or

equal to 2 or greater than or equal to 12.5, or if it is a liquid and corrodes steel at a rate

greater than 6.35 mm per year.[6][7][8][9][10] Given that 2-Chloroethyl 2-
hydroxypropanoate is a corrosive organic liquid, it falls under the EPA hazardous waste

code D002.

Step-by-Step Disposal Protocol: From Benchtop to
Final Disposition
This protocol outlines the essential steps for the safe handling and disposal of 2-Chloroethyl
2-hydroxypropanoate waste.

Immediate Waste Segregation at the Point of Generation
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The principle of waste minimization and segregation is a cornerstone of safe laboratory

practice.[11] To prevent dangerous reactions and to ensure proper disposal, adhere to the

following segregation guidelines:

Halogenated vs. Non-Halogenated Waste: Immediately segregate waste containing 2-
Chloroethyl 2-hydroxypropanoate from non-halogenated organic waste streams.[12] This

is critical as the disposal methods for these two categories differ significantly.

Avoid Mixing: Do not mix 2-Chloroethyl 2-hydroxypropanoate waste with other

incompatible waste streams, such as strong acids, bases, or oxidizers.

Point of Generation (Laboratory Bench) Segregation

Waste Streams

2-Chloroethyl 2-hydroxypropanoate
Waste Generated Segregate Immediately Halogenated Organic Waste

Non-Halogenated Organic Waste

Click to download full resolution via product page

Caption: Waste Segregation Workflow

Container Selection and Labeling
Proper containment is crucial to prevent leaks and to communicate hazards effectively.

Container Material: Use a designated, leak-proof container made of a material compatible

with 2-Chloroethyl 2-hydroxypropanoate. Borosilicate glass or a chemically resistant

polymer such as High-Density Polyethylene (HDPE) are suitable choices.[4][13][14] Always

consult a chemical resistance chart to ensure compatibility.

Labeling: The container must be clearly labeled with the following information:

The words "HAZARDOUS WASTE"
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The full chemical name: "2-Chloroethyl 2-hydroxypropanoate"

The EPA Hazardous Waste Code: "D002 (Corrosive)"

The hazard characteristics: "Corrosive, Harmful"

The accumulation start date (the date the first drop of waste is added to the container)

Temporary Storage in a Satellite Accumulation Area
(SAA)
Laboratories are permitted to accumulate hazardous waste in a Satellite Accumulation Area

(SAA) at or near the point of generation.[15]

Location: The SAA must be under the control of the operator of the process generating the

waste.

Container Management: Keep the waste container tightly closed except when adding waste.

Secondary Containment: It is best practice to place the waste container in a secondary

containment bin to prevent the spread of material in case of a leak.

Accumulation Limits: Do not exceed the accumulation limit of 55 gallons for hazardous waste

in the SAA.

Arranging for Disposal by a Licensed Professional
Hazardous waste must be disposed of through a licensed and reputable hazardous waste

disposal company.

Contact your institution's Environmental Health and Safety (EHS) office: They will have

established procedures and contracts with licensed disposal vendors.

Manifesting: A hazardous waste manifest, a multi-part form, is required to track the waste

from the generator to the final disposal facility. Your EHS office will typically handle the

completion of this form.
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The Science of Disposal: High-Temperature
Incineration
The preferred and most effective method for the disposal of halogenated organic compounds

like 2-Chloroethyl 2-hydroxypropanoate is high-temperature incineration.[7][16]

The Incineration Process
Incineration is a thermal destruction process that breaks down hazardous organic constituents

into less harmful inorganic compounds. The process involves combustion in a controlled

environment at high temperatures.

Byproducts of Incineration and Mitigation Strategies
The incineration of chlorinated organic compounds can produce harmful byproducts, most

notably hydrogen chloride (HCl), and potentially polychlorinated dibenzo-p-dioxins (PCDDs)

and polychlorinated dibenzofurans (PCDFs), commonly known as dioxins and furans.[17][18]

Hydrogen Chloride (HCl): The chlorine content of 2-Chloroethyl 2-hydroxypropanoate will

be converted primarily to HCl gas during incineration. Modern incinerators are equipped with

scrubbers that neutralize this acidic gas before it is released into the atmosphere.

Dioxins and Furans: The formation of dioxins and furans is a complex process that can occur

in the post-combustion zone of an incinerator at temperatures between 250-450°C.[1][2] To

minimize their formation, hazardous waste incinerators are designed to:

Maintain a high combustion temperature (typically above 850°C, and for wastes with more

than 1% halogenated organic substances, at least 1100°C).[1]

Ensure a sufficient residence time in the high-temperature zone.

Rapidly cool the flue gases to pass quickly through the temperature window where dioxins

and furans can form.
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Caption: Incineration and Byproduct Mitigation

Emergency Procedures: Spill Management
In the event of a spill of 2-Chloroethyl 2-hydroxypropanoate, prompt and appropriate action

is essential to mitigate the hazard.
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Evacuate and Secure the Area: Immediately alert others in the vicinity and restrict access to

the spill area.

Personal Protective Equipment (PPE): Before attempting any cleanup, don the appropriate

PPE, including:

Chemical-resistant gloves (e.g., nitrile or neoprene).[19]

Chemical splash goggles and a face shield.[13][19][20]

A chemical-resistant apron or lab coat.[13][19]

In case of significant vapors, respiratory protection may be necessary.[14][19]

Containment and Cleanup:

For small spills, use a spill kit containing a neutral absorbent material (such as vermiculite

or sand). Do not use combustible materials like paper towels to absorb the initial spill.[21]

Carefully apply the absorbent around the perimeter of the spill and then work inwards.

Once the liquid is absorbed, use non-sparking tools to scoop the material into a

designated hazardous waste container.

Wipe the spill area with a cloth dampened with a suitable solvent (e.g., soap and water),

and place the cloth in the hazardous waste container.

Label the container as hazardous waste, including the name of the spilled chemical and

the absorbent used.

Reporting: Report the spill to your supervisor and your institution's EHS office.

Conclusion: A Commitment to Safety and
Environmental Stewardship
The proper disposal of 2-Chloroethyl 2-hydroxypropanoate is not merely a regulatory

obligation but a professional responsibility. By adhering to the detailed procedures outlined in
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this guide—from meticulous segregation and labeling to the selection of a qualified disposal

partner—researchers and scientists can ensure the safe and environmentally sound

management of this hazardous chemical. This commitment to best practices protects not only

the immediate laboratory environment but also the broader ecosystem.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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